Cas no 168618-33-5 (Ethyl 3-(1H-tetrazol-1-yl)benzoate)

• Product Name: Ethyl 3-(1H-tetrazol-1-yl)benzoate
• CAS No: 168618-33-5
• MF: C₁₀H₁₀N₄O₂
• MW: 218.2120013237
• MDL: MFCD11108893
• CID: 3168061
• PubChem ID: 18464674
• Update Time: 2025-04-21

Ethyl 3-(1H-tetrazol-1-yl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(1H-tetrazol-1-yl)benzoate
• CS-0298919
• SCHEMBL7000863
• LS-04942
• ethyl 3-(tetrazol-1-yl)benzoate
• s10576
• STL466305
• 168618-33-5
• Ethyl 3-(1-Tetrazolyl)benzoate
• AKOS005175124
• ethyl3-(1H-tetrazol-1-yl)benzoate
• Benzoic acid, 3-(1H-tetrazol-1-yl)-, ethyl ester
• MFCD11108893
• ALBB-015846
• SKMABBOBKQYXHZ-UHFFFAOYSA-N
• EN300-302440
• SY040192
• ethyl 3-(1H-1,2,3,4-tetrazol-1-yl)benzoate

• MDL： MFCD11108893
• Inchi： 1S/C10H10N4O2/c1-2-16-10(15)8-4-3-5-9(6-8)14-7-11-12-13-14/h3-7H,2H2,1H3
• InChI Key： SKMABBOBKQYXHZ-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=CC=C(C=1)N1C=NN=N1)=O

Computed Properties

• Exact Mass: 218.08037557Da
• Monoisotopic Mass: 218.08037557Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 69.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Tetrazoles Phenyltetrazoles and derivatives